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Compound of Interest

Compound Name: Acetylexidonin

Cat. No.: B12395517

A note on nomenclature: The compound "Acetylexidonin" is not found in the scientific
literature. It is highly probable that this is a typographical error for Acetanilide, a well-

documented compound. This guide will focus on the properties and protocols associated with
Acetanilide.

Acetanilide, also known as N-phenylacetamide, is an organic compound with a significant
history in pharmacology and organic synthesis.[1][2] It was one of the first aniline derivatives
discovered to have analgesic and antipyretic properties, although its use in medicine has been
largely discontinued due to toxicity.[1][2][3] It now serves as a key intermediate in the synthesis
of various dyes, rubber accelerators, and pharmaceuticals, particularly sulfa drugs.

Physical and Chemical Properties of Acetanilide

Acetanilide is a white to gray, odorless solid, often appearing as flakes or a crystalline powder.
It is stable under most conditions but can be sensitive to prolonged exposure to air.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12395517?utm_src=pdf-interest
https://www.benchchem.com/product/b12395517?utm_src=pdf-body
https://en.wikipedia.org/wiki/Acetanilide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9444812.htm
https://en.wikipedia.org/wiki/Acetanilide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9444812.htm
https://synapse.patsnap.com/article/what-is-the-mechanism-of-acetanilide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula CsHaNO
Molar Mass 135.17 g/mol

White, odorless, crystalline

Appearance solid (flakes or powder)
Density 1.219 g/cm3

Melting Point 113-115°C

Boiling Point 304 °C

Flash Point 174 °C

Slightly soluble (<0.56 g/100

Water Solubility L at 25 °C)
mL a °

Very soluble in ethanol and

o ) acetone; soluble in diethyl
Solubility in Organic Solvents
ether, chloroform, glycerol, and

benzene.
Vapor Density 4.65 (heavier than air)
IUPAC Name N-phenylacetamide

Acetanil, Antifebrin, N-
Synonyms "
Acetylaniline

Mechanism of Action and Metabolism

The primary pharmacological effects of acetanilide are due to its metabolism in the human
body. It is mainly converted to paracetamol (acetaminophen), which is responsible for its
analgesic and antipyretic properties. Paracetamol, in turn, is believed to inhibit the
cyclooxygenase (COX) enzymes, which are involved in the synthesis of prostaglandins that
mediate pain and fever. A minor metabolic pathway involves the hydrolysis of acetanilide to
aniline, which is toxic and can cause methemoglobinemia, a condition that impairs the oxygen-
carrying capacity of the blood.
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Metabolic pathway of Acetanilide.

Experimental Protocols

A common laboratory method for the synthesis of acetanilide is the acetylation of aniline using

acetic anhydride.

Materials:

Aniline

Acetic anhydride

Glacial acetic acid

Zinc dust (optional, to prevent oxidation of aniline)
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e Round bottom flask

» Reflux condenser

o Beaker

e Ice bath

e Biuchner funnel and flask for vacuum filtration
Procedure:

 In a round bottom flask, combine aniline, acetic anhydride, and a small amount of glacial
acetic acid. Zinc dust can be added to prevent oxidation.

o Set up a reflux condenser and gently heat the mixture in an oil bath for approximately 15-20
minutes.

 After the reaction is complete, pour the hot mixture into a beaker containing ice-cold water
while stirring continuously. This will cause the crude acetanilide to precipitate.

o Collect the crude acetanilide by vacuum filtration using a Buchner funnel.
Purification by Recrystallization:
» Dissolve the crude acetanilide in a minimum amount of hot water.

o |f the solution is colored, a small amount of activated charcoal can be added to adsorb the
impurities.

 Filter the hot solution to remove any insoluble impurities.
 Allow the filtrate to cool slowly. Pure acetanilide will crystallize out of the solution.

o Collect the pure crystals by vacuum filtration and allow them to dry.
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Workflow for the synthesis and purification of Acetanilide.

High-Performance Liquid Chromatography (HPLC): HPLC is a common technique for the
separation and quantification of acetanilide and its derivatives. A reverse-phase HPLC method
can be employed using a C18 column. A typical mobile phase consists of a mixture of
acetonitrile, water, and an acid such as phosphoric acid or formic acid for mass spectrometry
compatibility. One specific isocratic method uses a mobile phase of 2-propanol, methanol, and
water (8:18:74 v/v) to separate acetanilide and its monohydroxy derivatives within 22 minutes.

Spectroscopic Analysis:

e 'H NMR: The proton NMR spectrum of acetanilide shows characteristic chemical shifts for
the methyl protons, the aromatic protons (ortho, meta, and para), and the amide proton.
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e 13C NMR: The carbon NMR spectrum provides signals for the methyl carbon, the carbonyl
carbon, and the aromatic carbons (ipso, ortho, meta, and para).

e Mass Spectrometry: Mass spectral data for acetanilide shows intense peaks at m/z 93 and
m/z 135.

This technical guide provides a comprehensive overview of the physical and chemical
properties of acetanilide, along with detailed experimental protocols for its synthesis and
analysis. This information is intended for researchers, scientists, and professionals in the field
of drug development and organic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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